Cas no 1806883-17-9 (2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine
• CAS No: 1806883-17-9
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 4896286
• Update Time: 2025-05-19

2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine

• Inchi： 1S/C9H12F2N2O/c1-5-3-6(8(10)11)9(14-2)13-7(5)4-12/h3,8H,4,12H2,1-2H3
• InChI Key： OKEMTHGUHNVNHR-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CN)C(C)=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine

Introduction to 2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine (CAS No. 1806883-17-9)

2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine, identified by its CAS number 1806883-17-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its biological activity and utility in drug development. The presence of multiple functional groups, including an amino methyl group, a difluoromethyl substituent, a methoxy group, and a methyl group, contributes to its unique chemical properties and potential applications.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic center, making the compound a versatile precursor for further chemical modifications. This feature is particularly valuable in synthetic chemistry, where it can be used to form amide or urea linkages, which are common motifs in biologically active molecules. Additionally, the difluoromethyl group at the 5-position enhances the lipophilicity and metabolic stability of the compound, properties that are often sought after in drug candidates. The methoxy group at the 6-position and the methyl group at the 3-position further contribute to the steric and electronic environment of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Research has demonstrated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The specific arrangement of functional groups in 2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine makes it a promising candidate for further investigation in these areas. For instance, studies have shown that modifications at the 2- and 5-positions of pyridine rings can significantly alter binding affinity to target proteins, suggesting that this compound may serve as a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently implicated in various diseases, including cancer. The aminomethyl group provides a site for covalent bond formation with kinase active sites, while the electron-withdrawing effects of the difluoromethyl group can enhance binding interactions. Furthermore, computational studies have suggested that this compound may exhibit favorable pharmacokinetic properties, such as high solubility and low toxicity, making it an attractive lead for drug discovery efforts.

Another area where this compound shows promise is in the treatment of neurological disorders. Pyridine derivatives have been extensively studied for their potential to modulate neurotransmitter systems. The structural features of 2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine suggest that it may interact with receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary experiments have indicated that analogs of this compound can reduce oxidative stress and inflammation in neuronal cells, highlighting its therapeutic potential.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine presents an interesting challenge due to the complexity of its functional groups. Traditional synthetic routes involve multi-step reactions that require careful control of reaction conditions to avoid unwanted side products. However, advances in catalytic methods have made it possible to streamline these processes, improving yield and purity. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the amino methyl and difluoromethyl groups efficiently. These methods not only enhance synthetic efficiency but also allow for greater flexibility in modifying the structure of the compound.

The pharmaceutical industry has always been on the lookout for novel compounds with therapeutic potential. 2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine fits well within this context due to its unique structural features and demonstrated biological activity. As research continues to uncover new applications for pyridine derivatives, this compound is likely to play an increasingly important role in drug development. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,2-(Aminomethyl)-5-(difluoromethyl)-6-methoxy-3-methylpyridine (CAS No. 1806883-17-9) is a multifaceted compound with significant potential in pharmaceutical research. Its structural complexity and diverse functional groups make it a valuable scaffold for developing new drugs targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in advancing therapeutic strategies.